1,7-dimethyl-4-oxo-N-((tetrahydrofuran-2-yl)methyl)-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: 6,12-dimethyl-2-oxo-N-(oxolan-2-ylmethyl)-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C18H20N4O3/c1-11-5-6-15-20-16-13(18(24)22(15)10-11)8-14(21(16)2)17(23)19-9-12-4-3-7-25-12/h5-6,8,10,12H,3-4,7,9H2,1-2H3,(H,19,23)
• InChI Key: QJYAFSYCZBVBMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(N3C)C(=O)NCC4CCCO4)C=C1
• Molecular Formula: C18H20N4O3
• Molecular Weight: 340.4 g/mol

Description

1,7-dimethyl-4-oxo-N-((tetrahydrofuran-2-yl)methyl)-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide is a useful research compound. Its molecular formula is C18H20N4O3 and its molecular weight is 340.383. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivatives

Research on heterocyclic compounds similar to the specified chemical has shown their versatility in chemical synthesis, enabling the creation of novel derivatives with potential therapeutic applications. For instance, studies have demonstrated the synthesis of novel heterocyclic compounds derived from similar structures, showcasing anti-inflammatory and analgesic properties, indicating a potential pathway for drug discovery (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020). These synthetic approaches often involve catalytic oxidative cyclization-alkoxycarbonylation, yielding various heterocyclic derivatives, including tetrahydrofuran and oxazoline derivatives, with structural similarities (A. Bacchi et al., 2005).

Biological Activities and Applications

Heterocyclic compounds, such as pyrrolo[2,3-d]pyrimidines, have been investigated for their biological activities, including their potential as antiprotozoal agents. Novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines have been synthesized and demonstrated significant inhibitory activity against protozoal infections, highlighting their potential in medicinal chemistry (M. Ismail et al., 2004).

Conformational Studies and Molecular Properties

Conformational studies of similar compounds have provided insights into their molecular and electronic structures, offering a basis for understanding their reactivity and interactions with biological targets. For example, research on the conformational flexibility of 1,6-dihydropyrimidine and its derivatives has helped elucidate factors affecting their chemical behavior and potential as bioactive molecules (O. Shishkin, D. Antonov, 1996).